Cas no 62122-45-6 (1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)-)

1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)- structure
62122-45-6 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)-
CAS No:62122-45-6
MF:C9H3Br4NO3
MW:492.741019487381
CID:457271
PubChem ID:21711002
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrabromo-2-(hydroxymethyl)-
    • 4,5,6,7-tetrabromo-2-(hydroxymethyl)isoindole-1,3-dione
    • SCHEMBL7562782
    • 4,5,6,7-Tetrabromo-2-(hydroxymethyl)-1H-isoindole-1,3(2H)-dione
    • N-methyloltetrabromophthalimide
    • 62122-45-6
    • DTXSID90617227
    • ZYFIPFJUVIOKDI-UHFFFAOYSA-N
    • Inchi: 1S/C9H3Br4NO3/c10-4-2-3(5(11)7(13)6(4)12)9(17)14(1-15)8(2)16/h15H,1H2
    • InChI Key: ZYFIPFJUVIOKDI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2C(N(CO)C(C=21)=O)=O)Br)Br)Br

Computed Properties

  • Exact Mass: 488.68449
  • Monoisotopic Mass: 488.68464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk